N-(2-fluorophenyl)-1-(phenylsulfonyl)-3-piperidinecarboxamide

• IUPAC Name: 1-(benzenesulfonyl)-N-(2-fluorophenyl)piperidine-3-carboxamide
• InChI: InChI=1S/C18H19FN2O3S/c19-16-10-4-5-11-17(16)20-18(22)14-7-6-12-21(13-14)25(23,24)15-8-2-1-3-9-15/h1-5,8-11,14H,6-7,12-13H2,(H,20,22)
• InChI Key: WVYOMKWPPCQJDQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC=CC=C2)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C18H19FN2O3S
• Molecular Weight: 362.4 g/mol

Description

N-(2-fluorophenyl)-1-(phenylsulfonyl)-3-piperidinecarboxamide, also known as BAY 73-6691, is a potent and selective inhibitor of soluble guanylate cyclase (sGC). It has gained significant attention in the scientific community due to its potential therapeutic applications in the treatment of cardiovascular diseases, such as pulmonary hypertension and heart failure. In

Mechanism of Action

N-(2-fluorophenyl)-1-(phenylsulfonyl)-3-piperidinecarboxamide 73-6691 selectively inhibits sGC, an enzyme that catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). cGMP is a key signaling molecule that regulates vascular tone, platelet aggregation, and smooth muscle cell proliferation. By inhibiting sGC, N-(2-fluorophenyl)-1-(phenylsulfonyl)-3-piperidinecarboxamide 73-6691 increases the levels of cGMP, leading to vasodilation and reduced vascular resistance.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-1-(phenylsulfonyl)-3-piperidinecarboxamide 73-6691 has been shown to have several biochemical and physiological effects, including:
- Increased levels of cGMP
- Vasodilation and reduced vascular resistance
- Improved cardiac function
- Reduced pulmonary arterial pressure
- Anti-inflammatory and anti-fibrotic effects in the heart.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-fluorophenyl)-1-(phenylsulfonyl)-3-piperidinecarboxamide 73-6691 is its selectivity for sGC, which reduces the risk of off-target effects. However, its potency may also be a limitation, as high concentrations may be required to achieve the desired effects. In addition, the synthesis of N-(2-fluorophenyl)-1-(phenylsulfonyl)-3-piperidinecarboxamide 73-6691 is complex and may be challenging for some laboratories.

Future Directions

There are several future directions for the research on N-(2-fluorophenyl)-1-(phenylsulfonyl)-3-piperidinecarboxamide 73-6691, including:
- Further studies on its efficacy and safety in animal models of cardiovascular diseases
- Clinical trials to evaluate its potential therapeutic applications in humans
- Development of more efficient synthesis methods to increase the yield and reduce the cost of production
- Investigation of its effects on other signaling pathways and potential off-target effects.
Conclusion:
In conclusion, N-(2-fluorophenyl)-1-(phenylsulfonyl)-3-piperidinecarboxamide 73-6691 is a potent and selective inhibitor of sGC with potential therapeutic applications in the treatment of cardiovascular diseases. Its mechanism of action involves the increase of cGMP levels, leading to vasodilation and reduced vascular resistance. Although its synthesis is complex, it has several advantages, including its selectivity for sGC. Future research on N-(2-fluorophenyl)-1-(phenylsulfonyl)-3-piperidinecarboxamide 73-6691 may lead to significant advances in the treatment of cardiovascular diseases.

Scientific Research Applications

N-(2-fluorophenyl)-1-(phenylsulfonyl)-3-piperidinecarboxamide 73-6691 has been extensively studied for its potential therapeutic applications in the treatment of cardiovascular diseases. It has been shown to improve cardiac function and reduce pulmonary arterial pressure in animal models of pulmonary hypertension and heart failure. In addition, it has been found to have anti-inflammatory and anti-fibrotic effects in the heart.